4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
Brand Name:
Vulcanchem
CAS No.:
299921-16-7
VCID:
VC0494324
InChI:
InChI=1S/C17H17N3O2S/c1-21-14-9-8-13(10-15(14)22-2)16-18-19-17(23)20(16)11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,23)
SMILES:
COC1=C(C=C(C=C1)C2=NNC(=S)N2CC3=CC=CC=C3)OC
Molecular Formula:
C17H17N3O2S
Molecular Weight:
327.4g/mol
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No.: 299921-16-7
Main Products
VCID: VC0494324
Molecular Formula: C17H17N3O2S
Molecular Weight: 327.4g/mol
| CAS No. | 299921-16-7 |
|---|---|
| Product Name | 4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
| Molecular Formula | C17H17N3O2S |
| Molecular Weight | 327.4g/mol |
| IUPAC Name | 4-benzyl-3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C17H17N3O2S/c1-21-14-9-8-13(10-15(14)22-2)16-18-19-17(23)20(16)11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,23) |
| Standard InChIKey | IIDFAXMMSCHQJR-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=NNC(=S)N2CC3=CC=CC=C3)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=NNC(=S)N2CC3=CC=CC=C3)OC |
| Solubility | 26.9 [ug/mL] |
| PubChem Compound | 701679 |
| Last Modified | Nov 17 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume